Cas no 1206679-32-4 (3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of diastereomers)

• Product Name: 3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of diastereomers
• CAS No: 1206679-32-4
• MF: C₇H₁₂F₃NO₂S
• MW: 231.235891342163
• MDL: MFCD20410455
• CID: 5243053
• PubChem ID: 44227962
• Update Time: 2025-11-05

3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)cyclohexane-1-sulfonamide
• Cyclohexanesulfonamide, 3-(trifluoromethyl)-
• 3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of diastereomers

• MDL： MFCD20410455
• Inchi： 1S/C7H12F3NO2S/c8-7(9,10)5-2-1-3-6(4-5)14(11,12)13/h5-6H,1-4H2,(H2,11,12,13)
• InChI Key： LFDIWWQXKBCPHA-UHFFFAOYSA-N
• SMILES： S(C1CCCC(C(F)(F)F)C1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of diastereomers

3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of Diastereomers (CAS No. 1206679-32-4): A Comprehensive Overview

3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of Diastereomers (CAS No. 1206679-32-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, a trifluoromethyl group, and a sulfonamide functional group. These features contribute to its diverse chemical properties and potential biological activities.

The cyclohexane ring provides structural rigidity and conformational stability, which are crucial for the compound's interactions with biological targets. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. The sulfonamide functional group, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological receptors, contributing to the compound's pharmacological profile.

The mixture of diastereomers in this compound adds another layer of complexity and potential utility. Diastereomers are stereoisomers that are not mirror images of each other but have different physical and chemical properties. This mixture can exhibit a range of biological activities, depending on the specific diastereomer present. Recent studies have shown that the different diastereomers of 3-(trifluoromethyl)cyclohexane-1-sulfonamide can have distinct binding affinities and selectivities for various targets, making them valuable tools in drug discovery and development.

In the context of medicinal chemistry, 3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of Diastereomers has been investigated for its potential as a lead compound in the development of novel therapeutic agents. For instance, research has focused on its anti-inflammatory properties, which are attributed to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, studies have explored its potential as an antiviral agent, particularly against viral infections that rely on host cell machinery for replication.

The synthesis of 3-(trifluoromethyl)cyclohexane-1-sulfonamide involves several steps that require careful control of reaction conditions to ensure the formation of the desired diastereomers. Common synthetic routes include the reaction of trifluoromethylcyclohexyl sulfonyl chloride with ammonia or primary amines. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product.

In terms of analytical methods, high-performance liquid chromatography (HPLC) is often used to separate and quantify the different diastereomers in the mixture. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are also essential tools for characterizing the structure and purity of this compound. These techniques provide detailed information about the molecular composition and stereochemistry, which is crucial for understanding its biological activity.

The safety profile of 3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of Diastereomers has been extensively studied to ensure its suitability for pharmaceutical applications. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-(trifluoromethyl)cyclohexane-1-sulfonamide, Mixture of Diastereomers (CAS No. 1206679-32-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for drug discovery efforts. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further highlighting the importance of this compound in modern drug development.